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Compound of Interest

Compound Name: Ampelopsin G

Cat. No.: B12310223 Get Quote

For Immediate Use by Laboratory and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Ampelopsin G, also known as Dihydromyricetin. The following step-by-step guidance is

designed to ensure the safe handling and disposal of this flavonoid compound in a laboratory

setting, aligning with standard safety protocols and regulatory considerations. Adherence to

these procedures is critical for minimizing environmental impact and ensuring personnel safety.

I. Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult your institution's specific

chemical hygiene plan and local environmental regulations. All personnel assigned to handle

chemical waste must be adequately trained in proper waste management protocols.

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves (nitrile or neoprene).

Eye Protection: Use safety glasses with side shields or chemical splash goggles.

Lab Coat: A flame-resistant lab coat or other protective clothing is mandatory.

Respiratory Protection: If handling large quantities of the powder or if there is a risk of

aerosolization, use a NIOSH-approved respirator.
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General Handling:

Handle Ampelopsin G in a well-ventilated area, preferably within a chemical fume hood.

Avoid the formation of dust.

Prevent contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where chemicals are handled.

II. Quantitative Data Summary for Ampelopsin G
For proper waste labeling and documentation, key quantitative and qualitative data for

Ampelopsin G (Dihydromyricetin) are summarized below.

Property Value

Chemical Name
(2R,3R)-3,5,7-trihydroxy-2-(3,4,5-

trihydroxyphenyl)chroman-4-one

Synonyms Dihydromyricetin, DHM

CAS Number 27200-12-0

Molecular Formula C₁₅H₁₂O₈

Molecular Weight 320.25 g/mol

Appearance Off-white to light yellow powder

Solubility
Poorly soluble in water. Soluble in DMSO,

ethanol, and methanol.

Hazard Classification
May cause skin, eye, and respiratory irritation.

Handle as a hazardous substance.[1]

Disposal Recommendation

Dispose of as hazardous waste. Do not allow to

enter drains or household garbage. Must be

handled by a licensed waste disposal service.[1]
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III. Standard Disposal Protocol for Untreated
Ampelopsin G
All waste containing Ampelopsin G, including the pure compound, solutions, and

contaminated materials, must be treated as hazardous chemical waste.

Step 1: Waste Segregation

Solid Waste: Collect unused or expired Ampelopsin G powder in a designated, clearly

labeled, and compatible hazardous waste container.

Liquid Waste: Collect solutions containing Ampelopsin G in a separate, leak-proof, and

clearly labeled hazardous waste container. Do not mix with other waste streams unless

compatibility has been confirmed.

Contaminated Materials: Dispose of items such as gloves, weighing paper, and pipette tips

that are contaminated with Ampelopsin G in a designated solid hazardous waste container.

Step 2: Container Selection and Labeling

Use appropriate, leak-proof containers made of materials compatible with Ampelopsin G
and any solvents used.

Ensure containers are in good condition with secure, tight-fitting lids.

Label all waste containers clearly with "Hazardous Waste," the full chemical name

"Ampelopsin G (Dihydromyricetin)," and the approximate concentration and quantity.

Step 3: Storage

Store waste containers in a designated, well-ventilated, and secure secondary containment

area.

Store according to chemical compatibility to prevent dangerous reactions. Keep away from

strong oxidizing agents and bases.

Step 4: Final Disposal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b12310223?utm_src=pdf-body
https://www.benchchem.com/product/b12310223?utm_src=pdf-body
https://www.benchchem.com/product/b12310223?utm_src=pdf-body
https://www.benchchem.com/product/b12310223?utm_src=pdf-body
https://www.benchchem.com/product/b12310223?utm_src=pdf-body
https://www.benchchem.com/product/b12310223?utm_src=pdf-body
https://www.benchchem.com/product/b12310223?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12310223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Arrange for the collection of the hazardous waste by your institution's environmental health

and safety (EHS) department or a licensed professional waste disposal company.

Ensure all required documentation for waste disposal is completed accurately.

IV. Experimental Protocol for Chemical Degradation
of Ampelopsin G Waste
For laboratories equipped to perform chemical neutralization, the following protocol for alkaline

hydrolysis can be employed to degrade Ampelopsin G in aqueous waste streams prior to

collection. This procedure is based on the known instability of dihydromyricetin in alkaline

conditions.

Objective: To degrade Ampelopsin G in a waste solution to less complex phenolic compounds,

rendering it suitable for collection as aqueous hazardous waste.

Materials:

Ampelopsin G waste solution

Sodium hydroxide (NaOH), 1 M and 10 M solutions

Hydrochloric acid (HCl), 1 M solution

pH meter or pH indicator strips

Stir plate and stir bar

Appropriate glass beaker or flask

Personal Protective Equipment (PPE)

Procedure:

Preparation:

Perform this procedure in a certified chemical fume hood.
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Ensure all necessary PPE is worn.

Place the beaker or flask containing the Ampelopsin G waste solution on a stir plate and

add a stir bar. Begin gentle stirring.

Alkalinization:

Slowly add 10 M sodium hydroxide (NaOH) solution dropwise to the stirring waste

solution.

Monitor the pH of the solution using a calibrated pH meter or pH strips.

Continue adding NaOH until the pH of the solution is between 12 and 13. Dihydromyricetin

is known to be unstable and prone to degradation in alkaline environments.

Degradation Reaction:

Allow the alkaline solution to stir at room temperature for a minimum of 24 hours. This will

facilitate the hydrolytic degradation of the flavonoid structure.

Neutralization:

After the 24-hour degradation period, slowly and carefully neutralize the solution by adding

1 M hydrochloric acid (HCl) dropwise.

Monitor the pH continuously. The addition of acid to a strong base is an exothermic

reaction; add the acid slowly to control the temperature.

Continue adding HCl until the pH of the solution is between 6 and 8.

Final Disposal:

The resulting neutralized solution should be collected in a designated aqueous hazardous

waste container.

Label the container appropriately, indicating the contents as "Neutralized Ampelopsin G
(Dihydromyricetin) Waste" and listing the final components (water, sodium chloride, and

degradation products).
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Arrange for disposal through your institution's EHS department or a licensed waste

contractor.

Safety Note: The reaction of a strong base with acid can generate heat. It is crucial to perform

the neutralization step slowly and with caution.

V. Mandatory Visualizations
Diagram 1: Disposal Workflow for Ampelopsin G
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Caption: Workflow for the safe disposal of Ampelopsin G waste.
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Diagram 2: Logical Relationship for Chemical Degradation

Ampelopsin G in Aqueous Waste

Add NaOH to pH 12-13

Stir at Room Temperature for 24h

Alkaline Hydrolysis and Degradation Occur

Neutralize with HCl to pH 6-8

Neutralized Aqueous Hazardous Waste

Click to download full resolution via product page

Caption: Logical steps for the chemical degradation of Ampelopsin G.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Ampelopsin G: Comprehensive Procedures for Safe
Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12310223#ampelopsin-g-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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